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Compound of Interest

Compound Name: o-Isopropenyltoluene

Cat. No.: B1582527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for o-
isopropenyltoluene (CAS RN: 7399-49-7), an aromatic hydrocarbon utilized in organic

synthesis and as an intermediate in the production of various chemicals, including polymers

and resins.[1] Given its classification as a flammable liquid and potential irritant, a thorough

understanding of its properties and associated hazards is paramount for ensuring laboratory

and workplace safety. This document synthesizes critical data from safety data sheets,

toxicological databases, and regulatory guidelines to provide a holistic view of safe handling,

storage, and emergency procedures.

Chemical and Physical Properties: The Foundation
of Hazard Assessment
Understanding the intrinsic properties of a chemical is the first step in a robust safety

assessment. o-Isopropenyltoluene is a colorless to pale yellow liquid with a characteristic

aromatic odor.[1] Its key physical and chemical properties are summarized in the table below.

The data presented is a compilation from various sources and may include information on its

isomers (m- and p-isopropenyltoluene) where specific data for the ortho-isomer is not available.
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Property Value Source(s)

Chemical Formula C₁₀H₁₂ [1][2][3]

Molecular Weight 132.20 g/mol [4]

CAS Number 7399-49-7 [1][2][3][4]

Appearance Colorless to pale yellow liquid [1]

Odor Aromatic [1]

Boiling Point
Approximately 176 - 178 °C

(349 - 352 °F)

Flash Point
Approximately 52 °C (126 °F)

(closed cup)

Solubility
Insoluble in water; soluble in

organic solvents
[1]

Vapor Pressure
3.6 hPa at 25 °C (77 °F) (for p-

Cymene)

Vapor Density Heavier than air

The relatively low flash point indicates that o-isopropenyltoluene is a flammable liquid,

capable of forming ignitable vapor-air mixtures at moderately elevated temperatures. Its

insolubility in water and the fact that its vapor is heavier than air are critical considerations for

spill response and ventilation requirements.

Hazard Identification and GHS Classification
o-Isopropenyltoluene is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS) based on its potential health and physical hazards. The

primary hazards are flammability and irritation.[4]

GHS Classification:[4]

Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)
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Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)

Signal Word: Warning[4]

Hazard Statements:[4]

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Some sources also indicate potential for aspiration toxicity and reproductive toxicity, particularly

for related isomers like p-cymene. Therefore, a cautious approach assuming these potential

hazards is warranted.

Toxicological Profile: Understanding Health Effects
While specific toxicological data for o-isopropenyltoluene is limited, information from its

isomers and related aromatic hydrocarbons provides valuable insights into its potential health

effects.

Routes of Exposure and Acute Effects
Inhalation: Inhalation of vapors can irritate the nose and throat, causing coughing and

wheezing.[5] High concentrations may lead to central nervous system (CNS) depression,

with symptoms such as headache, dizziness, lightheadedness, and nausea.[5][6]

Skin Contact: Direct contact can cause skin irritation, characterized by redness and a

burning sensation.[5] Prolonged or repeated contact may lead to dermatitis.[7] The

substance can be absorbed through the skin.[5]

Eye Contact: Vapors and direct contact can cause serious eye irritation.[4]

Ingestion: Ingestion may cause gastrointestinal irritation. A significant concern is aspiration

(breathing of the substance into the lungs), which can occur during ingestion or vomiting and
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may lead to serious lung damage.[6]

Chronic Effects
Prolonged or repeated exposure to aromatic hydrocarbons can lead to more severe health

issues. For related compounds like toluene, chronic exposure has been associated with

neurobehavioral effects.[8] There is also a potential for skin sensitization, where repeated

exposure can lead to an allergic skin reaction.[5] Carcinogenicity data for o-
isopropenyltoluene is not readily available, and it is not currently classified as a carcinogen by

major regulatory bodies.[9]

Occupational Exposure Limits: A Guideline for Safe
Air Quality
Specific Occupational Exposure Limits (OELs) for o-isopropenyltoluene have not been

established by major regulatory agencies like OSHA or ACGIH. In the absence of a specific

OEL, it is prudent to adhere to the limits for related aromatic hydrocarbons or general

guidelines for hydrocarbon solvent mixtures. For example, the New Jersey Department of

Health and Senior Services suggests a potential exposure limit of 50 ppm for isopropenyl

benzene, a related compound.[5] When working with this chemical, it is essential to maintain

airborne concentrations as low as reasonably achievable.

Engineering Controls and Personal Protective
Equipment (PPE): The Hierarchy of Safety
The primary approach to preventing exposure is through a hierarchy of controls, prioritizing

engineering solutions over personal protective equipment.

A diagram illustrating the hierarchy of controls for managing exposure to o-
isopropenyltoluene.

Engineering Controls
Ventilation: Work with o-isopropenyltoluene should always be conducted in a well-

ventilated area to maintain vapor concentrations below any applicable exposure limits and

the lower explosive limit.[1] The use of a chemical fume hood is strongly recommended,

especially when heating the substance or performing operations that may generate aerosols.
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Process Enclosure: For larger-scale operations, enclosing the process can significantly

reduce the potential for vapor release.

Emergency Eyewash and Shower: Eyewash stations and safety showers must be readily

accessible in any area where o-isopropenyltoluene is handled.[10]

Personal Protective Equipment (PPE)
When engineering controls are not sufficient to eliminate exposure, appropriate PPE must be

used.

Eye and Face Protection: Chemical splash goggles are mandatory.[6] A face shield should

be worn in situations with a high risk of splashing.[11]

Skin Protection:

Gloves: Chemical-resistant gloves, such as those made of butyl rubber or other suitable

materials, should be worn.[7] It is crucial to consult the glove manufacturer's compatibility

data for specific breakthrough times.

Protective Clothing: A lab coat or chemical-resistant apron should be worn.[7] For tasks

with a higher potential for skin contact, chemical-resistant coveralls may be necessary.[12]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

recommended limits, or during emergency situations, a NIOSH-approved respirator with an

organic vapor cartridge is required.[5][6] The specific type of respirator will depend on the

concentration of airborne contaminants.

Safe Handling and Storage: Preventing Incidents
Proper handling and storage procedures are critical for preventing fires, spills, and accidental

exposures.

Handling
Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mists.[6]
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Use only in a well-ventilated area, preferably a chemical fume hood.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use non-sparking tools and take precautionary measures against static discharge.[6]

Ground and bond containers when transferring material.[6]

Wash hands thoroughly after handling.[9]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from heat and sources of ignition.[6]

Store in a designated flammables area.[6]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[6]

o-Isopropenyltoluene may form explosive peroxides upon prolonged storage, especially if

exposed to air. Therefore, it should be tested for peroxides before distillation or evaporation

and containers should be dated upon opening.

Emergency Procedures: A Plan for the Unexpected
A clear and well-rehearsed emergency plan is essential for responding effectively to incidents

involving o-isopropenyltoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. CAS 7399-49-7: o-Isopropenyltoluene | CymitQuimica [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC111762500&productDescription=P-CYMENE+250MLP-CYMENE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111762500&productDescription=P-CYMENE+250MLP-CYMENE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111762500&productDescription=P-CYMENE+250MLP-CYMENE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111762500&productDescription=P-CYMENE+250MLP-CYMENE&vendorId=VN00032119&countryCode=US&language=en
https://www.angenechemical.com/sds/1124-20-5.pdf
https://www.fishersci.com/store/msds?partNumber=AC111762500&productDescription=P-CYMENE+250MLP-CYMENE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111762500&productDescription=P-CYMENE+250MLP-CYMENE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111762500&productDescription=P-CYMENE+250MLP-CYMENE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111762500&productDescription=P-CYMENE+250MLP-CYMENE&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1582527?utm_src=pdf-body
https://www.benchchem.com/product/b1582527?utm_src=pdf-body
https://www.benchchem.com/product/b1582527?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/7399-49-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. o-Isopropenyltoluene [webbook.nist.gov]

3. o-Isopropenyltoluene [webbook.nist.gov]

4. O,alpha-dimethylstyrene | C10H12 | CID 81886 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. nj.gov [nj.gov]

6. fishersci.com [fishersci.com]

7. Protective Equipment for Working With Solvents | MicroCare [microcare.com]

8. epa.gov [epa.gov]

9. angenechemical.com [angenechemical.com]

10. fishersci.com [fishersci.com]

11. hsa.ie [hsa.ie]

12. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
o-Isopropenyltoluene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582527#o-isopropenyltoluene-health-and-safety-
considerations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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